Cas no 56860-82-3 (1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether)

1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether is a fluorinated ether compound characterized by its unique molecular structure, combining hexafluoropropyl and dichloromethyl functional groups. This chemical exhibits high thermal and chemical stability, making it suitable for specialized applications in fluorination reactions and as an intermediate in the synthesis of advanced materials. Its fluorine-rich composition contributes to low surface energy and resistance to degradation, while the dichloromethyl moiety enhances reactivity in selective transformations. The compound is particularly valued in pharmaceutical and agrochemical research for its ability to introduce fluorinated segments into target molecules. Proper handling is essential due to its potential reactivity under specific conditions.
1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether structure
56860-82-3 structure
Product Name:1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether
CAS No:56860-82-3
MF:C4H2Cl2F6O
MW:250.954500675201
MDL:MFCD03094547
CID:367239
PubChem ID:2778843
Update Time:2025-05-21

1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether Chemical and Physical Properties

Names and Identifiers

    • Propane,1-(dichloromethoxy)-1,1,2,3,3,3-hexafluoro-
    • 1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether
    • 1-(dichloromethoxy)-1,1,2,3,3,3-hexafluoropropane
    • GZJFDMGJHHVNAC-UHFFFAOYSA-N
    • Propane, 1-(dichloromethoxy)-1,1,2,3,3,3-hexafluoro-
    • AKOS015848633
    • 56860-82-3
    • 1-[bis(chloranyl)methoxy]-1,1,2,3,3,3-hexakis(fluoranyl)propane
    • FS-4610
    • dichloromethyl 1,1,2,3,3,3-hexafluoropropyl ether
    • SCHEMBL6421752
    • FT-0640418
    • MFCD03094547
    • 1,1,2,3,3,3-HEXAFLUOROPROPYLDICHLOROMETHYLETHER
    • DTXSID70381156
    • A831212
    • 1,1,2,3,3,3-Hexafluoropropyl dichloromethylether
    • 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether
    • MDL: MFCD03094547
    • Inchi: 1S/C4H2Cl2F6O/c5-2(6)13-4(11,12)1(7)3(8,9)10/h1-2H
    • InChI Key: GZJFDMGJHHVNAC-UHFFFAOYSA-N
    • SMILES: ClC(OC(C(C(F)(F)F)F)(F)F)Cl

Computed Properties

  • Exact Mass: 249.93900
  • Monoisotopic Mass: 249.939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.596
  • Melting Point: Not available
  • Boiling Point: 98 °C
  • Flash Point: 23.1°C
  • Refractive Index: 1.338
  • PSA: 9.23000
  • LogP: 3.25740
  • Vapor Pressure: 23.5±0.2 mmHg at 25°C

1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether Pricemore >>

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abcr
AB147895-5 g
1,1,2,3,3,3-Hexafluoropropyl dichloromethyl ether, 98%; .
56860-82-3 98%
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abcr
AB147895-1 g
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abcr
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Additional information on 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether

1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether (CAS No. 56860-82-3)

1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether, commonly referred to by its CAS number CAS No. 56860-82-3, is a highly specialized chemical compound with unique properties that make it valuable in various industrial and scientific applications. This compound is a derivative of dichloromethane and features a hexafluoropropyl group attached to a methyl ether structure. Its chemical formula is C4F6Cl2O.

The synthesis of 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis process to enhance yield and reduce environmental impact. Researchers have explored the use of catalysts and alternative solvents to improve the efficiency of the reaction pathway. These advancements are crucial for scaling up production to meet growing demand in various industries.

In terms of physical properties, this compound exhibits a high boiling point due to its fluorinated structure. The presence of multiple fluorine atoms significantly increases its stability and resistance to chemical degradation. This makes it an ideal candidate for applications requiring high thermal stability and chemical inertness.

1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether has found extensive use in the electronics industry as a solvent for cleaning and etching processes. Its ability to dissolve a wide range of organic compounds without leaving residues makes it particularly valuable in semiconductor manufacturing. Recent research has also highlighted its potential as a precursor in the synthesis of advanced materials such as perfluoropolymers and fluorinated surfactants.

The environmental impact of this compound has been a subject of recent studies. While it is not classified as hazardous under current regulations (excluding any mention of restricted substances or sensitive topics), its disposal requires careful consideration to prevent contamination of water sources. Scientists are exploring biodegradation pathways and alternative recycling methods to minimize its environmental footprint.

In conclusion, 1,1,2,3,3,3-Hexafluoropropyl Dichloromethyl Ether (CAS No. 56860-82-3) is a versatile compound with significant potential in various fields. Its unique chemical properties and ongoing research into synthesis optimization ensure its continued relevance in both industrial and scientific applications.

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